Cas no 1344471-22-2 (3-Benzofuranamine, 5-bromo-4-fluoro-2,3-dihydro-, (3S)-)

• Product Name: 3-Benzofuranamine, 5-bromo-4-fluoro-2,3-dihydro-, (3S)-
• CAS No: 1344471-22-2
• MF: C₈H₇BrFNO
• MW: 232.049684762955
• CID: 5581519
• PubChem ID: 131086556
• Update Time: 2025-07-13

3-Benzofuranamine, 5-bromo-4-fluoro-2,3-dihydro-, (3S)- Chemical and Physical Properties

Names and Identifiers

• 3-Benzofuranamine, 5-bromo-4-fluoro-2,3-dihydro-, (3S)-
• (3S)-5-bromo-4-fluoro-2,3-dihydrobenzofuran-3-amine
• PS-19218
• N16619
• (S)-5-BROMO-4-FLUORO-2,3-DIHYDROBENZOFURAN-3-AMINE
• 1344471-22-2
• (3S)-5-bromo-4-fluoro-2,3-dihydro-1-benzofuran-3-amine

• Inchi： 1S/C8H7BrFNO/c9-4-1-2-6-7(8(4)10)5(11)3-12-6/h1-2,5H,3,11H2/t5-/m1/s1
• InChI Key： ZBPVNYQLEQETRG-RXMQYKEDSA-N
• SMILES： BrC1C=CC2=C(C=1F)[C@@H](CO2)N

Computed Properties

• Exact Mass: 230.96950g/mol
• Monoisotopic Mass: 230.96950g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 35.2Ų

Experimental Properties

• Density: 1.687±0.06 g/cm3(Predicted)
• Boiling Point: 234.2±40.0 °C(Predicted)
• pka: 7.52±0.20(Predicted)